Cas no 38917-37-2 (1,3,4-Thiadiazol-2-amine,N-(1,1-dimethylethyl)-)

• Product Name: 1,3,4-Thiadiazol-2-amine,N-(1,1-dimethylethyl)-
• CAS No: 38917-37-2
• MF: C₆H₁₁N₃S
• MW: 157.236639261246
• CID: 320957
• PubChem ID: 11970490
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine,N-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine,N-(1,1-dimethylethyl)-
• N-tert-Butyl-1,3,4-thiadiazol-2-amine
• 1,3,4-Thiadiazol-2-amine, N-(1,1-dimethylethyl)-
• NS00030483
• DTXSID40192190
• SCHEMBL11756637
• 38917-37-2
• EINECS 254-188-6
• XNQTUNHFIIWKKQ-UHFFFAOYSA-N

• Inchi： 1S/C6H11N3S/c1-6(2,3)8-5-9-7-4-10-5/h4H,1-3H3,(H,8,9)
• InChI Key： XNQTUNHFIIWKKQ-UHFFFAOYSA-N
• SMILES： S1C=NN=C1NC(C)(C)C

Computed Properties

• Exact Mass: 157.06753
• Monoisotopic Mass: 157.067368
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 1.7

Experimental Properties

• Density: 1.17
• Boiling Point: 224.6°Cat760mmHg
• Flash Point: 89.7°C
• Refractive Index: 1.573
• PSA: 37.81